![molecular formula C16H16O4 B049904 4-Benzyloxy-3-methoxyphenylacetic acid CAS No. 29973-91-9](/img/structure/B49904.png)
4-Benzyloxy-3-methoxyphenylacetic acid
Overview
Description
4-Benzyloxy-3-methoxyphenylacetic acid (4-BMPAA) is an organic compound belonging to the class of phenylacetic acids. It is an important intermediate for the synthesis of a variety of pharmaceuticals and fine chemicals. 4-BMPAA is also known as 4-benzyloxy-3-methoxybenzoic acid and is a derivative of benzoic acid. 4-BMPAA is a white, crystalline solid that is insoluble in water and slightly soluble in ethanol and methanol. It is used as a building block in organic synthesis, particularly in the preparation of chiral compounds, and is also used as a reagent in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Neurological and Biochemical Applications :
- A method for assaying urinary 4-hydroxy-3-methoxyphenylacetic acid (homovanillic acid), which is increased in patients with neuroblastoma, pheochromocytoma, and Parkinson's disease, has been developed using liquid chromatography with electrochemical detection (Morrisey & Shihabi, 1979).
- A fluorimetric method for estimating 4-hydroxy-3-methoxyphenylacetic acid in normal brain tissue was developed, demonstrating its presence in the caudate nucleus of various animal species (Sharman, 1963).
Cancer Research and Treatment :
- Research into di- and triphenyltin(IV) carboxylate complexes involving 3-methoxyphenylacetic acid and 4-methoxyphenylacetic acid has revealed their cytotoxic activity against various tumor cell lines, indicating potential in cancer treatment (Gómez‐Ruiz et al., 2008).
- Similar studies have been conducted with dinuclear gallium(III) carboxylate complexes, again showing promising cytotoxic activities against different human tumor cell lines (Kaluderović et al., 2010).
Luminescent Properties in Chemistry :
- Research on lanthanide coordination compounds using 4-benzyloxy benzoic acid derivatives has shed light on the influence of electron-releasing or electron-withdrawing substituents on photophysical properties, with implications for materials science and luminescence-based technologies (Sivakumar et al., 2010).
Pharmaceutical Synthesis and Biochemical Analysis :
- Methods for the synthesis of phenethylamines from phenylacetonitriles, including derivatives of 4-hydroxy-3-methoxyphenylacetic acid, have been developed, providing new pathways in pharmaceutical synthesis (Short, Dunnigan, & Ours, 1973).
- A novel synthetic technology for 4-methoxyphenylacetic acid, a key component in various pharmaceutical products, has been developed, showcasing advancements in chemical synthesis (Zhu Jin-tao, 2011).
Vibrational Spectroscopy and Molecular Structure :
- The vibrational spectra of 3,4-dihydroxy- and 4-hydroxy-3-methoxyphenylacetic acids have been analyzed, providing insights into their molecular structures and stability, relevant for various chemical and biochemical applications (Förner & Badawi, 2011).
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3 . It can cause skin irritation, serious eye irritation, and may be harmful if swallowed . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
Mechanism of Action
Target of Action
4-Benzyloxy-3-methoxyphenylacetic acid is an aromatic phenyl acetic acid
Mode of Action
It has been synthesized by the benzylation of 4-hydroxy-3-methoxyphenylacetic acid .
Result of Action
It may be used as one of the reactants in the synthesis of 1,2-bis (4-benzyloxy-3-methoxyphenyl)-3-hydroxy-propionic acid .
properties
IUPAC Name |
2-(3-methoxy-4-phenylmethoxyphenyl)acetic acid | |
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InChI |
InChI=1S/C16H16O4/c1-19-15-9-13(10-16(17)18)7-8-14(15)20-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,18) | |
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InChI Key |
AYCIHUSEBJLTBF-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C=CC(=C1)CC(=O)O)OCC2=CC=CC=C2 | |
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Molecular Formula |
C16H16O4 | |
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DSSTOX Substance ID |
DTXSID20305165 | |
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Molecular Weight |
272.29 g/mol | |
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CAS RN |
29973-91-9 | |
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